Cas no 2418720-72-4 (N-{2-2-(difluoromethoxy)phenylethyl}oxirane-2-carboxamide)

• Product Name: N-{2-2-(difluoromethoxy)phenylethyl}oxirane-2-carboxamide
• CAS No: 2418720-72-4
• MF: C₁₂H₁₃F₂NO₃
• MW: 257.233330488205
• CID: 5669339
• PubChem ID: 165771142
• Update Time: 2025-06-08

N-{2-2-(difluoromethoxy)phenylethyl}oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[2-(difluoromethoxy)phenyl]ethyl}oxirane-2-carboxamide
• EN300-26689915
• 2418720-72-4
• Z3687616177
• N-{2-2-(difluoromethoxy)phenylethyl}oxirane-2-carboxamide

• Inchi： 1S/C12H13F2NO3/c13-12(14)18-9-4-2-1-3-8(9)5-6-15-11(16)10-7-17-10/h1-4,10,12H,5-7H2,(H,15,16)
• InChI Key： VCYUKJPBDQIOGN-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1CCNC(C1CO1)=O)F

Computed Properties

• Exact Mass: 257.08634960g/mol
• Monoisotopic Mass: 257.08634960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.9Ų

Additional information on N-{2-2-(difluoromethoxy)phenylethyl}oxirane-2-carboxamide

N-{2-2-(difluoromethoxy)phenylethyl}oxirane-2-carboxamide (CAS No. 2418720-72-4): An Emerging Compound in Medicinal Chemistry

N-{2-2-(difluoromethoxy)phenylethyl}oxirane-2-carboxamide, with the CAS number 2418720-72-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry. This compound is characterized by its unique structural features, including a difluoromethoxy group and an oxirane ring, which contribute to its potential therapeutic applications. Recent studies have highlighted its promising properties in various biological systems, making it a subject of interest for researchers and pharmaceutical companies alike.

The chemical structure of N-{2-2-(difluoromethoxy)phenylethyl}oxirane-2-carboxamide is composed of a central oxirane ring attached to a carboxamide moiety, with a substituted phenyl group bearing a difluoromethoxy functional group. The presence of the difluoromethoxy group is particularly noteworthy, as it can influence the compound's pharmacokinetic and pharmacodynamic properties. Fluorinated compounds are known for their enhanced metabolic stability and improved binding affinity to biological targets, which can be advantageous in drug design.

In recent years, N-{2-2-(difluoromethoxy)phenylethyl}oxirane-2-carboxamide has been investigated for its potential as a therapeutic agent in various disease models. One of the key areas of research has been its activity against neurodegenerative disorders. Studies have shown that this compound exhibits neuroprotective effects by modulating oxidative stress and inflammation, which are common hallmarks of conditions such as Alzheimer's disease and Parkinson's disease. The mechanism of action appears to involve the activation of antioxidant defense systems and the inhibition of pro-inflammatory cytokines.

Beyond neurodegenerative diseases, N-{2-2-(difluoromethoxy)phenylethyl}oxirane-2-carboxamide has also shown promise in cancer research. Preclinical studies have demonstrated its ability to inhibit the proliferation of cancer cells by inducing apoptosis and disrupting cell cycle progression. The compound's selective cytotoxicity towards cancer cells, while sparing normal cells, makes it an attractive candidate for further development as an anticancer agent. Additionally, its low toxicity profile in animal models suggests that it may have favorable safety characteristics for clinical use.

The pharmacokinetic properties of N-{2-2-(difluoromethoxy)phenylethyl}oxirane-2-carboxamide have been extensively studied to understand its behavior in vivo. Research has shown that the compound exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. The presence of the difluoromethoxy group contributes to its metabolic stability, reducing the risk of rapid degradation and increasing its half-life in the body. These properties are crucial for ensuring that the compound remains active for an extended period, enhancing its therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{2-2-(difluoromethoxy)phenylethyl}oxirane-2-carboxamide in human subjects. Early-phase trials have reported promising results, with no significant adverse effects observed at therapeutic doses. These findings have paved the way for more advanced clinical studies to further assess the compound's potential as a treatment for various diseases.

In conclusion, N-{2-2-(difluoromethoxy)phenylethyl}oxirane-2-carboxamide (CAS No. 2418720-72-4) is an emerging compound with a unique chemical structure that holds significant promise in medicinal chemistry. Its potential applications in neurodegenerative disorders and cancer therapy, coupled with favorable pharmacokinetic properties, make it an exciting area of research for both academic and industrial scientists. As more data becomes available from ongoing clinical trials, this compound may prove to be a valuable addition to the arsenal of therapeutic agents available for treating complex diseases.